Cas no 250374-96-0 (Benzenepropanoic acid, b-amino-4-butyl-)

• Product Name: Benzenepropanoic acid, b-amino-4-butyl-
• CAS No: 250374-96-0
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 246281
• PubChem ID: 4643690
• Update Time: 2025-04-19

Benzenepropanoic acid, b-amino-4-butyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-amino-4-butyl-
• 3-Amino-3-(4-butylphenyl)propanoic acid
• 3-Amino-3-(4-butylphenyl)-propionic acid
• 3-Amino-3-(4-butyl-phenyl)-propionic acid
• 3-Amino-3-(4-butylphenyl)propionicacid
• AC1NEKEC
• AG-E-75506
• BB 0249723
• CTK4F4861
• SureCN2860407
• SCHEMBL2860407
• 250374-96-0
• 3-AMINO-3-(4-BUTYLPHENYL)-PROPIONICACID
• DTXSID00405172
• Benzenepropanoic acid, beta-amino-4-butyl-

• MDL： MFCD02663201
• Inchi： 1S/C13H19NO2/c1-2-3-4-10-5-7-11(8-6-10)12(14)9-13(15)16/h5-8,12H,2-4,9,14H2,1H3,(H,15,16)
• InChI Key： OADWRZPIUCUUOK-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CC(=CC=1)CCCC)N)=O

Computed Properties

• Exact Mass: 221.14167
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32